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Compound of Interest

Compound Name: 4-Bromo-2-chlorotoluene

Cat. No.: B1273142

An In-depth Technical Guide to 4-Bromo-2-
chlorotoluene

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of 4-Bromo-2-chlorotoluene. The information is intended to support research,
development, and safety protocols for professionals working with this compound. All
guantitative data has been summarized for clarity, and where available, experimental
methodologies are discussed.

Chemical Identifiers and Molecular Structure

4-Bromo-2-chlorotoluene, with the [IUPAC name 4-bromo-2-chloro-1-methylbenzene, is a
disubstituted aromatic hydrocarbon.[1][2] Its chemical structure consists of a toluene molecule
substituted with a bromine atom at the fourth position and a chlorine atom at the second
position relative to the methyl group.
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Identifier Value

CAS Number 89794-02-5[1][2][3][4][5]

Molecular Formula C7H6BrCI[1][2][4]

Molecular Weight 205.48 g/mol [1][2][3]

IUPAC Name 4-bromo-2-chloro-1-methylbenzene[1][2]
SMILES CC1=C(C=C(C=C1)Br)CI[1][3]

InChl Key LIFMTDIMLRECMX-UHFFFAOY SA-N[1][3]

Physical Properties

The physical state of 4-Bromo-2-chlorotoluene is typically a clear, pale yellow liquid.[4] Key
physical data are summarized in the table below.

Property Value

Appearance Clear pale yellow Liquid[4]

Boiling Point 212 °C (lit.)[3][4][6][7]

Melting Point 43 °C[4]

Density 1.54 g/mL at 25 °C (lit.)[3][7]
Refractive Index n20/D 1.574 (lit.)[3][7]

Flash Point 104.4 °C (219.9 °F) - closed cupl[3]

Chemical Properties and Reactivity

4-Bromo-2-chlorotoluene is stable under normal conditions.[5] It should be stored in a cool,
dark place, preferably under an inert gas, as it may be sensitive to light and air.[8] Incompatible
materials include strong oxidizing agents.[5] Hazardous decomposition products upon
combustion can include carbon monoxide, carbon dioxide, and hydrogen chloride gas.[5]
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This compound serves as a versatile building block in organic synthesis.[1] Its applications
include the synthesis of pharmaceuticals and agrochemicals.[1] The bromine and chlorine
substituents on the aromatic ring can participate in various chemical reactions, including cross-
coupling reactions.[1]

Synthesis and Experimental Protocols

Several synthetic routes for 4-Bromo-2-chlorotoluene have been reported. The choice of
method often depends on the available starting materials and desired purity.

Common Synthesis Methods:

e From 4-bromo-2-nitrotoluene: A common laboratory preparation involves the reduction of the
nitro group of 4-bromo-2-nitrotoluene, followed by a Sandmeyer reaction or similar method to
introduce the chlorine atom.[1][3][7]

o Halogenation of Toluene: Direct electrophilic halogenation of toluene with bromine and
chlorine can be employed, though this may lead to a mixture of isomers requiring separation.

[1]

» Cross-Coupling Reactions: Palladium-catalyzed cross-coupling reactions can be used to
construct the molecule from simpler precursors.[1]

A general workflow for a typical laboratory synthesis is illustrated below.
General laboratory synthesis workflow.

A potential synthetic pathway starting from 4-bromotoluene is visualized below.
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(HNO3, H2S04)

4-Bromo-2-nitrotoluene
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(e.qg., Fe, HCI)

5-Bromo-2-methylaniline

Sandmeyer Reaction

(NaNO2, HCI, CuCl)

4-Bromo-2-chlorotoluene

Click to download full resolution via product page

Potential synthesis of 4-Bromo-2-chlorotoluene.

Applications in Research and Development

4-Bromo-2-chlorotoluene is a valuable intermediate in various fields:
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» Pharmaceutical Development: It serves as a building block for the synthesis of more
complex molecules with potential therapeutic properties.[1]

o Material Science: Its derivatives can be utilized in the development of new materials, such as
polymers and dyes.[1]

e Chemical Research: It is used in studies exploring reaction mechanisms and developing new
synthetic methodologies.[1]

e Enzyme Inhibition Studies: It has been identified as an inhibitor of cytochrome P450
enzymes, specifically CYP1A2 and CYP2C9, which are crucial for drug metabolism.[1] This
property makes it relevant for studies on drug-drug interactions and toxicology.[1]

Safety and Handling

4-Bromo-2-chlorotoluene is classified as a hazardous substance and requires careful
handling in a laboratory setting.

Hazard Classification:

Hazard Category

Acute Oral Toxicity Category 4[5][9]
Acute Dermal Toxicity Category 4[5][9]
Acute Inhalation Toxicity Category 4[5][9]
Skin Corrosion/Irritation Category 2[5][9][10]
Serious Eye Damage/Irritation Category 2[5][9][10]

Specific target organ toxicity (single exposure) Category 3 (Respiratory system)[5][9][10]

GHS Hazard Statements:

e H302 + H312 + H332: Harmful if swallowed, in contact with skin or if inhaled.[9]

e H315: Causes skin irritation.[1][3][9][10][11]
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e H319: Causes serious eye irritation.[1][3][9][10][11]

e H335: May cause respiratory irritation.[1][3][9][10]

Precautionary Measures:

Engineering Controls: Use only in a well-ventilated area or under a chemical fume hood.[5]
[10] Ensure eyewash stations and safety showers are readily accessible.[5]

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face
protection.[3][10][11] For respiratory protection, a dust mask type N95 (US) or equivalent is
recommended.[3]

o Handling: Avoid contact with skin, eyes, and clothing.[10][11] Do not breathe vapors or mist.
[10] Wash hands thoroughly after handling.[10][11]

o Storage: Store in a cool, well-ventilated place with the container tightly closed.[8][9][10] Store
locked up.[9][10]

First Aid Measures:

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention if you feel unwell.[9][10]

o Skin Contact: Immediately wash off with plenty of soap and water. Remove contaminated
clothing. If skin irritation occurs, get medical advice.[5][10][11]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do. Continue rinsing. If eye irritation persists, get medical advice.[5][10]
[11]

Ingestion: Rinse mouth. Call a POISON CENTER or doctor if you feel unwell.[9]

The logical flow from hazard identification to necessary precautions is outlined in the diagram
below.
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Identified Hazards
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Precautionary Actions \
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Logical relationship between hazards and precautions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [physical and chemical properties of 4-Bromo-2-
chlorotoluene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1273142#physical-and-chemical-properties-of-4-
bromo-2-chlorotoluene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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